Cas no 1326814-81-6 (5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1326814-81-6
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD19706940
• CID: 1056729
• PubChem ID: 69031041
• Update Time: 2025-06-08

5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylic Acid
• 5-(1-Methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid
• 5-(1-methyl-1H-pyrrol-2-yl)-3-Isoxazolecarboxylic acid
• 6230AJ
• FCH1192383
• TRA0056117
• SY015187
• 5-(1-Methyl-2-pyrrolyl)isoxazole-3-carboxylicAcid
• 5-(1-methylpyrrol-2-yl)-1,2-oxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-(1-methyl-1H-pyrro
• 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid

• MDL： MFCD19706940
• Inchi： 1S/C9H8N2O3/c1-11-4-2-3-7(11)8-5-6(9(12)13)10-14-8/h2-5H,1H3,(H,12,13)
• InChI Key： BRRLYKWPVBTLOR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1=CC=CN1C

Computed Properties

• Exact Mass: 192.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 68.3

Experimental Properties

• PSA: 68.26000
• LogP: 1.37830

Additional information on 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid

Research Briefing on 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1326814-81-6)

5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1326814-81-6) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to the class of oxazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have explored the synthesis of 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid and its derivatives, highlighting its role as a key intermediate in the development of novel bioactive molecules. The compound's unique structural features, including the presence of both pyrrole and oxazole rings, contribute to its ability to interact with various biological targets.

One of the key areas of research involving this compound is its potential as a scaffold for the design of enzyme inhibitors. Preliminary studies have demonstrated that 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid exhibits inhibitory activity against certain kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The compound's ability to modulate these enzymes makes it a promising candidate for further optimization and development.

In addition to its enzyme inhibitory properties, recent investigations have also explored the compound's role in modulating cellular signaling pathways. For instance, studies have shown that derivatives of 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid can influence the activity of transcription factors and other regulatory proteins, thereby affecting cell proliferation and apoptosis. These findings suggest that the compound may have broad applications in the development of therapeutics for various diseases.

The synthesis of 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid has been optimized in recent years, with researchers developing more efficient and scalable routes to produce the compound and its derivatives. These advancements have facilitated the exploration of its biological activities and have paved the way for its use in high-throughput screening assays. Furthermore, the compound's stability and solubility properties have been characterized, providing valuable insights for its formulation and delivery in potential therapeutic applications.

Despite the promising findings, challenges remain in the development of 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activities make it a valuable tool for drug discovery and a subject of ongoing investigation.

In conclusion, 5-(1-methyl-1H-pyrrol-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1326814-81-6) represents a promising scaffold in medicinal chemistry, with potential applications in the development of enzyme inhibitors and modulators of cellular signaling pathways. Continued research into its synthesis, biological activities, and therapeutic potential is expected to yield valuable insights and contribute to the advancement of chemical biology and drug discovery.